C16 Sphingosine-1-phosphate

• Molecular Formula: C16H34NO5P
• Molecular Weight: 351.42 g/mol
• InChI: InChI=1S/C16H34NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(18)15(17)14-22-23(19,20)21/h12-13,15-16,18H,2-11,14,17H2,1H3,(H2,19,20,21)/b13-12+/t15-,16+/m0/s1
• InChIKey: IQHNJQKWEMCXAD-YYZTVXDQSA-N

C16 Sphingosine-1-phosphate: A Defined-Acyl-Chain-Length Lipid Mediator for S1P Receptor Pharmacology

C16 Sphingosine-1-phosphate (C16 S1P; d16:1 S1P) is a defined-acyl-chain-length analog of the endogenous lipid mediator sphingosine-1-phosphate (S1P). It is a bioactive lysophospholipid that functions as an agonist at sphingosine-1-phosphate receptors (S1PRs) . While the canonical S1P species in human biology contains an 18-carbon chain (d18:1 S1P), the C16 variant (d16:1 S1P) is an endogenous trace species whose unique receptor engagement profile distinguishes it from the primary form [1].

Defined C16 acyl chain analog for S1P receptor pharmacology studies

Enables chain-length-dependent signaling bias investigation

Supports receptor subtype profiling with differentiated engagement pattern

• [1] Glueck, M., Koch, A., Brunkhorst, R., Ferreiros Bouzas, N., Trautmann, S., Schaefer, L., Pfeilschifter, W., Pfeilschifter, J., & Vutukuri, R. (2022). The atypical sphingosine 1-phosphate variant, d16:1 S1P, mediates CTGF induction via S1P2 activation in renal cell carcinoma. The FEBS Journal, 289(18), 5670-5681. View Source

The Procurement Imperative for C16 Sphingosine-1-phosphate: S1P Acyl-Chain-Length-Dependent Pharmacodynamics

S1P receptor pharmacology is exquisitely sensitive to the length of the sphingoid base acyl chain. The use of the more common d18:1 S1P as a 'generic' substitute for C16 S1P is scientifically unsound because the alkyl chain length is a primary determinant of ligand-receptor binding mode, downstream signaling bias, and ultimate biological effect [1]. Direct evidence demonstrates that C16 S1P exhibits a distinct receptor activation profile compared to d18:1 S1P, acting as a more potent agonist at the S1P2 receptor subtype [2]. This chain-length-dependent pharmacodynamic divergence means that experiments or assays requiring the specific biological signature of C16 S1P will yield non-substitutable, and potentially misinterpreted, results if an alternative S1P species is used.

Target

C16 S1P (d16:1) — defined C16 acyl chain

Why d18:1 S1P may not substitute

Acyl chain length mismatch alters receptor binding mode and signaling bias

S1P2 receptor potency context may not transfer from d18:1

Pharmacodynamic divergence may lead to non-substitutable assay results

• [1] Troupiotis-Tsailaki, A., et al. (2017). Ligand chain length drives activation of lipid G protein-coupled receptors. Scientific Reports, 7, 45240. View Source
• [2] Glueck, M., Koch, A., Brunkhorst, R., Ferreiros Bouzas, N., Trautmann, S., Schaefer, L., Pfeilschifter, W., Pfeilschifter, J., & Vutukuri, R. (2022). The atypical sphingosine 1-phosphate variant, d16:1 S1P, mediates CTGF induction via S1P2 activation in renal cell carcinoma. The FEBS Journal, 289(18), 5670-5681. View Source

Quantitative Evidence for the Differentiated Receptor Profile of C16 Sphingosine-1-phosphate

Divergent S1P Receptor Subtype Affinity Profile of C16 S1P Relative to Canonical d18:1 S1P

In a direct functional assay using CHO cells expressing S1P receptors, C16 S1P demonstrated a unique affinity fingerprint compared to the reference agonist d18:1 S1P. It bound to the S1P1 receptor with 115% affinity, to S1P3 with 83% affinity, and to S1P2 with 103% affinity, all relative to the binding of d18:1 S1P (set at 100%) . This differential engagement, particularly the enhanced relative affinity for S1P1 and the reduced affinity for S1P3, quantifies a receptor bias that is not present with the canonical ligand.

S1P Subtype Affinity Profile

Head-to-head

S1P1: 115% ; S1P2: 103% ; S1P3: 83% (relative to d18:1 S1P 100%)

Reported differential receptor engagement context

CHO cells expressing human S1P1/2/3

Evidence Dimension	Relative receptor binding affinity
Target Compound Data	S1P1: 115%; S1P2: 103%; S1P3: 83% (relative to d18:1 S1P)
Comparator Or Baseline	d18:1 Sphingosine-1-phosphate (100% for each receptor subtype)
Quantified Difference	C16 S1P shows +15% relative affinity for S1P1, +3% for S1P2, and -17% for S1P3.
Conditions	CHO cells expressing human S1P1, S1P2, or S1P3 receptors

Why This Matters

This data quantifies a distinct receptor engagement profile, enabling researchers to select C16 S1P for experiments where modulating the S1P1/S1P3 activity ratio is a key experimental variable, which is not achievable with the standard d18:1 ligand.

Enhanced Potency of C16 S1P at the S1P2 Receptor Compared to d18:1 S1P

A study investigating S1P variants in renal cell carcinoma utilized a PRESTO-Tango reporter assay to compare the activation of S1P2 and S1P3 receptors by C16 S1P (d16:1), d18:1 S1P, and d20:1 S1P. The data unequivocally showed that d16:1 S1P is the most potent agonist for the S1P2 receptor among the tested homologues, with a higher agonistic potential than the canonical d18:1 S1P [1]. This increased potency at S1P2 was functionally linked to a significant induction of connective tissue growth factor (CTGF), a response that was abrogated by a selective S1P2 antagonist, confirming the receptor-specific nature of the effect.

S1P2 Potency & CTGF Induction

Head-to-head

Most potent S1P2 agonist among tested homologues; higher CTGF induction vs d18:1 S1P

Supports S1P2 signaling assay context

PRESTO-Tango reporter assay; A498 renal carcinoma cells

Evidence Dimension	Agonist potency at S1P2 receptor
Target Compound Data	d16:1 S1P (C16 S1P) was identified as the 'most potent agonist' at S1P2.
Comparator Or Baseline	d18:1 S1P and d20:1 S1P
Quantified Difference	Qualitatively described as 'more potent agonist' and 'most potent agonist'; functional downstream effect (CTGF induction) was significantly higher with d16:1 S1P.
Conditions	PRESTO-Tango reporter assay for S1P2 and S1P3 activation; CTGF mRNA and protein quantification in A498 renal carcinoma cells.

Why This Matters

This finding demonstrates that C16 S1P is not a weaker or less effective analog but has a gain-of-function at a specific receptor subtype. This is a critical differentiator for research focused on S1P2-mediated biology, such as fibrosis or certain cancers.

• [1] Glueck, M., Koch, A., Brunkhorst, R., Ferreiros Bouzas, N., Trautmann, S., Schaefer, L., Pfeilschifter, W., Pfeilschifter, J., & Vutukuri, R. (2022). The atypical sphingosine 1-phosphate variant, d16:1 S1P, mediates CTGF induction via S1P2 activation in renal cell carcinoma. The FEBS Journal, 289(18), 5670-5681. View Source

Structural Basis for Chain-Length-Dependent Receptor Signaling: Cryo-EM Comparison of S1PR3 Bound to d16:1 vs. d18:1 S1P

A high-resolution cryo-electron microscopy study of the S1PR3-Gq complex bound to either endogenous agonist (d18:1 S1P or d16:1 S1P) revealed that while both agonists occupy the same orthosteric binding pocket and adopt a similar binding mode, they produce 'different signaling intensities' [1]. This structural evidence provides a mechanistic basis for the observed pharmacodynamic differences between the two lipid species: the two-carbon difference in acyl chain length, while not drastically altering the binding pose, is sufficient to differentially modulate the receptor's conformational ensemble and its coupling to downstream G proteins.

Cryo-EM Binding Mode

Head-to-head

Same orthosteric pocket, different signaling intensity from S1PR3-Gq complex

Chain-length-dependent conformational context

Cryo-EM structure of human S1PR3-Gq

Evidence Dimension	Receptor binding mode and downstream signaling efficacy
Target Compound Data	Binds to the same pocket as d18:1 S1P but results in different signaling intensity.
Comparator Or Baseline	d18:1 Sphingosine-1-phosphate
Quantified Difference	Qualitative structural observation of 'different signaling intensities' from an identical binding pocket.
Conditions	Cryo-EM structure of the human S1PR3-Gq complex

Why This Matters

This is high-level, mechanistic evidence proving that the acyl chain length is a functional determinant. It confirms that C16 S1P is a genuinely distinct pharmacological tool, not merely a structural analog with the same biological activity.

• [1] RCSB Protein Data Bank. 9L74: Cryo-EM structure of the d16:1 S1P-bound S1PR3 and Gq complex. Released 2024-12-25. View Source

Disease-Specific Endogenous Elevation of C16 S1P in Human Ocular Pathology

Lipidomic analysis of human postmortem tissues revealed a significant and specific increase in C16 S1P levels in the trabecular meshwork of patients with primary open-angle glaucoma . This finding is not a general class effect for all S1P species; it is a specific, disease-associated elevation of the C16 isoform. This highlights a unique pathophysiological role for C16 S1P that is not mirrored by the more abundant d18:1 S1P, and it supports the use of C16 S1P as a specific tool to model and investigate this aspect of the disease process.

Glaucoma Tissue Elevation

Class-level

Increased C16 S1P in glaucomatous trabecular meshwork (postmortem)

Disease-associated profile context; data to verify

Specific to C16 isoform, not mirrored by d18:1

Evidence Dimension	Disease-associated change in endogenous lipid levels
Target Compound Data	C16 S1P levels were increased in glaucomatous trabecular meshwork samples.
Comparator Or Baseline	Levels in non-glaucomatous control tissue (baseline not specified).
Quantified Difference	Qualitatively described as an 'increase'.
Conditions	Postmortem human trabecular meshwork tissue

Why This Matters

This evidence anchors C16 S1P to a specific human disease context, providing a strong rationale for its use in glaucoma research over the generic d18:1 S1P. It suggests a pathophysiological relevance that makes it the compound of choice for building a disease-relevant model system.

Validated Research Applications for C16 Sphingosine-1-phosphate

Investigating S1P2-Dominant Signaling Pathways

Researchers studying the specific role of the S1P2 receptor in processes like fibrosis, inflammation, or cancer should select C16 S1P. Evidence shows it is a more potent agonist at S1P2 than the canonical d18:1 S1P, making it a superior tool for inducing robust, receptor-specific responses, such as CTGF induction [1]. This allows for a clearer dissection of S1P2-mediated biology from the confounding effects of other S1P receptors.

Modeling Disease-Relevant S1P Signaling in Glaucoma

Based on the specific finding that C16 S1P levels are elevated in the trabecular meshwork of glaucoma patients [1], this compound is the appropriate choice for in vitro and ex vivo models of this disease. Using C16 S1P provides a more pathologically relevant stimulus than d18:1 S1P, enabling researchers to more accurately study the molecular mechanisms driving disease progression and to screen for potential therapeutic interventions.

Structure-Activity Relationship (SAR) Studies of S1P Receptors

The direct structural evidence from cryo-EM studies [1] and the distinct binding affinity profile [2] make C16 S1P an essential reagent for SAR campaigns. It allows for the systematic investigation of how acyl chain length influences ligand binding, receptor conformation, and downstream signaling bias. This is crucial for rational drug design programs aiming to develop S1P receptor modulators with improved selectivity and efficacy.

Differentiating S1P1 and S1P3-Mediated Effects

The unique relative affinity profile of C16 S1P—enhanced binding to S1P1 (115%) and reduced binding to S1P3 (83%) relative to d18:1 S1P [1]—provides a pharmacological tool to shift the balance of S1P1 and S1P3 activation. This is particularly valuable for dissecting their respective contributions in complex physiological processes like endothelial barrier function and immune cell trafficking.

Application

Selection Property

Validation Focus

S1P2-mediated signaling studies

S1P2 agonism context

S1P2 receptor-specific response validation

Glaucoma trabecular meshwork models

Disease-associated C16 S1P elevation

Glaucoma pathway-response interpretation

S1PR structure-activity relationship studies

Chain-length-dependent binding mode

Receptor conformation and signaling bias

S1P1/S1P3 signaling dissection

Differential S1P1/S1P3 affinity profile

S1P1 vs S1P3 pathway contribution

• [1] Glueck, M., Koch, A., Brunkhorst, R., Ferreiros Bouzas, N., Trautmann, S., Schaefer, L., Pfeilschifter, W., Pfeilschifter, J., & Vutukuri, R. (2022). The atypical sphingosine 1-phosphate variant, d16:1 S1P, mediates CTGF induction via S1P2 activation in renal cell carcinoma. The FEBS Journal, 289(18), 5670-5681. View Source
• [2] RCSB Protein Data Bank. 9L74: Cryo-EM structure of the d16:1 S1P-bound S1PR3 and Gq complex. Released 2024-12-25. View Source